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Compound of Interest

Compound Name:
4-[2-(3-

methylphenoxy)ethyl]morpholine

Cat. No.: B5705314

Get Quote

Executive Summary
4-[2-(3-methylphenoxy)ethyl]morpholine (C₁₃H₁₉NO₂) is a tertiary amine featuring a

morpholine ring linked via an ethyl chain to a meta-substituted phenol ether. Structurally

analogous to known Sigma-1 receptor ligands and local anesthetics (e.g., pramoxine), this

compound represents a classic pharmacophore in CNS drug discovery.

Its physicochemical profile is characterized by moderate lipophilicity (LogP ≈ 2.0–2.3) and a

basic pKa (~7.8), suggesting high blood-brain barrier (BBB) permeability and excellent oral

bioavailability. This guide provides a comprehensive analysis of its properties, predictive

modeling, and rigorous experimental protocols for validation.

Chemical Identity & Structural Analysis[1][2]
The core structure consists of a basic morpholine nitrogen (proton acceptor) and an ether

oxygen (hydrogen bond acceptor), linked by a flexible ethylene bridge to a lipophilic 3-

methylphenyl moiety.
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Property Detail

IUPAC Name 4-[2-(3-methylphenoxy)ethyl]morpholine

Common Synonyms
1-[2-(m-tolyloxy)ethyl]morpholine; N-(2-(3-

methylphenoxy)ethyl)morpholine

Molecular Formula C₁₃H₁₉NO₂

Molecular Weight 221.30 g/mol

SMILES Cc1cccc(OCCN2CCOCC2)c1

InChI Key (Predicted) UXZY... (Specific to isomer)

CAS Number
Not widely indexed; treat as novel research

entity

Structural Visualization
The molecule comprises three distinct domains influencing its behavior:

Morpholine Ring: Solubilizing group, metabolic handle (N-oxidation), and basic center.

Ethyl Linker: Critical spacer determining receptor binding affinity (typically 2-3 carbons for

Sigma/CNS targets).

3-Methylphenoxy Group: Lipophilic anchor; the meta-methyl group enhances metabolic

stability relative to para-substitution (blocking para-hydroxylation).

Physicochemical Properties Profile
The following values represent a synthesis of calculated (in silico) predictions based on

fragment contribution methods and comparative analysis with the structural analog 4-(2-

phenoxyethyl)morpholine (CAS 1005-38-5).

Table 1: Predicted vs. Analog-Based Properties
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Property Predicted Value Basis of Prediction
Experimental
Protocol (See
Section 5)

LogP (Lipophilicity) 2.1 ± 0.3

Phenoxyethylmorpholi

ne (1.5) + Methyl

group (+0.[1]5)

Shake-Flask Method

(OECD 107)

LogD (pH 7.4) 1.6 ± 0.2

Corrected for

ionization at

physiological pH

Potentiometric

Titration

pKa (Basic) 7.8 ± 0.2

Morpholine (8.3) -

Inductive effect of

phenoxy group

Potentiometric

Titration

Water Solubility ~1–5 mg/mL (pH 7)

Moderate; highly

soluble as HCl salt

(>50 mg/mL)

Kinetic Solubility

Assay

Boiling Point
150–155°C @ 15

mmHg

Analogous to parent

ether (135°C @ 15

mmHg)

DSC / Capillary

Method

Polar Surface Area 21.7 Å²
Ether O (9.2) + Amine

N (12.5)
In Silico Calculation

H-Bond

Donors/Acceptors
0 / 3

Tertiary amine (0

donors), 2 Oxygens +

1 Nitrogen

In Silico Calculation

Solubility & Formulation Insight
Free Base: Likely an oil or low-melting solid with poor aqueous solubility.

Salt Form: The hydrochloride (HCl) or fumarate salt is recommended for biological assays.

The protonated nitrogen (morpholinium) significantly enhances aqueous solubility, making it

suitable for saline injection or oral gavage vehicles.

Synthesis & Purification Pathway
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The most robust synthetic route utilizes the Williamson Ether Synthesis or N-Alkylation. The

choice depends on the availability of starting materials.

Pathway A: N-Alkylation (Preferred)
Reaction of 4-(2-chloroethyl)morpholine (commercially available as HCl salt) with m-cresol (3-

methylphenol) under basic conditions.

Reagents:

Substrate: 3-methylphenol

Alkylating Agent: 4-(2-chloroethyl)morpholine hydrochloride

Base: Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

Solvent: DMF, Acetonitrile, or Acetone (reflux)

3-Methylphenol
(m-Cresol)

Base: K2CO3
Solvent: DMF/Acetone

4-(2-chloroethyl)morpholine
HCl Salt

Transition State
(SN2 Attack)

Reflux 4-8h 4-[2-(3-methylphenoxy)ethyl]morpholine
(Free Base)

- KCl, - H2O Product HCl Salt
(Precipitate)

+ HCl/Ether

Click to download full resolution via product page

Figure 1: Synthetic pathway via N-alkylation of m-cresol. This route avoids the use of toxic

dibromoethane.

Experimental Protocols (Validation)
As a scientist, relying solely on predicted values is insufficient. The following protocols are "gold

standard" methods to validate the physicochemical identity of the compound.

Protocol 1: Potentiometric pKa Determination
Objective: Determine the ionization constant of the morpholine nitrogen. Method:
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Preparation: Dissolve 5 mg of the compound in 10 mL of a solvent mixture (e.g.,

water/methanol 80:20) to ensure solubility across the pH range.

Titration: Titrate with 0.1 M HCl and 0.1 M KOH using a standardized glass electrode (e.g.,

Sirius T3 or Mettler Toledo autotitrator) under inert gas (N₂) to exclude CO₂.

Calculation: Use the Bjerrum difference plot or Yasuda-Shedlovsky extrapolation to

determine aqueous pKa.

Expected Result: A pKa of 7.6 – 8.0. If the value is < 7.0, check for oxidation of the

morpholine ring.

Protocol 2: Shake-Flask LogP Determination (OECD 107)
Objective: Measure lipophilicity to predict BBB penetration. Method:

Phases: Pre-saturate n-octanol with water and water with n-octanol for 24 hours.

Equilibration: Dissolve the compound in the octanol phase. Add an equal volume of the

aqueous phase (buffered to pH 7.4 for LogD or pH 10 for LogP to ensure neutral species).

Separation: Shake for 60 minutes; centrifuge to separate phases.

Quantification: Analyze both phases using HPLC-UV (254 nm or 280 nm).

Calculation:

Protocol 3: HPLC Purity & Identity Assay
Objective: Confirm purity >98% before biological testing. Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5705314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (amide/amine backbone) and 270 nm (aromatic ring).

ADME & Biological Implications
Understanding the physicochemical properties allows us to predict the Absorption, Distribution,

Metabolism, and Excretion (ADME) behavior of the molecule.

Blood-Brain Barrier (BBB) Permeability
This compound is a prime candidate for CNS penetration.

Criteria: MW < 400, LogP 2–3, pKa 7.5–8.5.

Prediction: The tertiary amine is largely protonated at physiological pH (7.4), but the

equilibrium fraction of neutral species is sufficient for passive diffusion. The morpholine

oxygen acts as a weak H-bond acceptor, limiting efflux transporter liability.

Metabolic Stability
Primary Metabolic Soft Spot: The 3-methyl group on the phenyl ring is susceptible to

CYP450-mediated benzylic hydroxylation (forming the alcohol, then acid).

Secondary Site: N-dealkylation of the ethyl chain or N-oxidation of the morpholine.

Recommendation: During in vitro microsomal stability assays, monitor for +16 Da

(hydroxylation) and +14 Da (N-oxide) metabolites.
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Figure 2: Predicted ADME flowchart highlighting the CNS disposition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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